Cas no 1265312-79-5 (3-Benzoylphenylboronic acid)

• Product Name: 3-Benzoylphenylboronic acid
• CAS No: 1265312-79-5
• MF: C₁₃H₁₁BO₃
• MW: 226.035643815994
• CID: 4566019
• Update Time: 2025-08-05

3-Benzoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzoylphenylboronic acid
• (3-benzoylphenyl)boronic acid

• Inchi： 1S/C13H11BO3/c15-13(10-5-2-1-3-6-10)11-7-4-8-12(9-11)14(16)17/h1-9,16-17H
• InChI Key： IQKDRPRIEZYLJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 57.5

Additional information on 3-Benzoylphenylboronic acid

3-Benzoylphenylboronic Acid (CAS No. 1265312-79-5): An Overview of Its Synthesis, Applications, and Recent Research

3-Benzoylphenylboronic acid (CAS No. 1265312-79-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique electronic and steric properties, making it a valuable building block for a wide range of applications. In this article, we will delve into the synthesis, applications, and recent research developments surrounding 3-benzoylphenylboronic acid.

Synthesis of 3-Benzoylphenylboronic Acid

The synthesis of 3-benzoylphenylboronic acid can be achieved through several well-established routes. One common method involves the reaction of 3-benzoylphenylboronate esters with an aqueous solution of hydrochloric acid or sodium hydroxide to form the corresponding boronic acid. This process is typically carried out under mild conditions to ensure high yields and purity. Another approach involves the palladium-catalyzed coupling of 3-bromobenzophenone with bis(pinacolato)diboron, followed by hydrolysis to yield the desired product.

The choice of synthetic route depends on factors such as the availability of starting materials, reaction conditions, and desired purity levels. Recent advancements in catalytic methods have led to more efficient and environmentally friendly processes for the synthesis of boronic acids, including 3-benzoylphenylboronic acid.

Applications in Organic Synthesis

3-Benzoylphenylboronic acid is widely used in organic synthesis as a key intermediate for constructing complex molecules. Its reactivity as a boronic acid makes it an excellent coupling partner in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of biologically active compounds and pharmaceuticals. The versatility of this compound allows chemists to introduce various functional groups at specific positions, thereby enabling the synthesis of a diverse array of molecules.

In addition to its use in cross-coupling reactions, 3-benzoylphenylboronic acid has been employed in the synthesis of polymers and materials with unique properties. For example, it has been used to prepare conjugated polymers with tunable electronic and optical properties, which have potential applications in organic electronics and photovoltaic devices.

Medicinal Chemistry and Drug Discovery

In the field of medicinal chemistry, 3-benzoylphenylboronic acid has shown promise as a scaffold for the development of novel therapeutic agents. Its ability to form stable complexes with metal ions makes it a valuable ligand for designing metal-based drugs. Recent studies have explored the use of boronic acids in the treatment of various diseases, including cancer and neurodegenerative disorders.

One notable application is in the design of boron-containing prodrugs that can be activated under specific physiological conditions. For instance, boron-based prodrugs have been developed for targeted drug delivery systems, where they are activated by enzymes or pH changes in specific tissues. This approach has shown potential in improving the efficacy and reducing the side effects of chemotherapy.

Recent Research Developments

The ongoing research on 3-benzoylphenylboronic acid continues to uncover new applications and properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of boron-containing compounds derived from 3-benzoylphenylboronic acid. The results showed that these compounds exhibited potent antitumor activity against various cancer cell lines, highlighting their potential as lead candidates for drug development.

Another area of active research is the use of boronic acids in catalysis. Scientists have developed novel catalysts based on boron-containing compounds that exhibit high activity and selectivity in various organic transformations. These catalysts have been applied in the synthesis of fine chemicals and pharmaceutical intermediates, offering more sustainable and cost-effective synthetic routes.

Safety Considerations and Handling

While 3-benzoylphenylboronic acid is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. Boronic acids can be sensitive to air and moisture, so they should be stored under inert conditions to maintain their stability. Additionally, appropriate personal protective equipment (PPE) should be worn when handling these compounds to prevent skin contact or inhalation.

In conclusion, 3-benzoylphenylboronic acid (CAS No. 1265312-79-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique properties make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.